Cas no 1780473-72-4 (8-Bromo-2-methylquinazoline)

• Product Name: 8-Bromo-2-methylquinazoline
• CAS No: 1780473-72-4
• MF: C₉H₇BrN₂
• MW: 223.069280862808
• CID: 5698036
• PubChem ID: 72207110
• Update Time: 2025-06-13

8-Bromo-2-methylquinazoline Chemical and Physical Properties

Names and Identifiers

• 1780473-72-4
• 8-Bromo-2-methylquinazoline
• Quinazoline, 8-bromo-2-methyl-

• Inchi： 1S/C9H7BrN2/c1-6-11-5-7-3-2-4-8(10)9(7)12-6/h2-5H,1H3
• InChI Key： LOYAHFIRNLEKDC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=CN=C(C)N=C21

Computed Properties

• Exact Mass: 221.97926g/mol
• Monoisotopic Mass: 221.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.565±0.06 g/cm3(Predicted)
• Boiling Point: 244.8±22.0 °C(Predicted)
• pka: 4.30±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 8-Bromo-2-methylquinazoline

8-Bromo-2-methylquinazoline (CAS No. 1780473-72-4): A Comprehensive Overview

8-Bromo-2-methylquinazoline (CAS No. 1780473-72-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinazoline family, a class of heterocyclic compounds known for their diverse biological activities, including antitumor, antimicrobial, and anti-inflammatory properties. The presence of a bromine atom at the 8-position and a methyl group at the 2-position imparts unique chemical and biological characteristics to this molecule.

The chemical structure of 8-Bromo-2-methylquinazoline is characterized by a quinazoline core, which consists of a benzene ring fused with a pyrimidine ring. The bromine substituent at the 8-position and the methyl group at the 2-position play crucial roles in modulating the compound's reactivity and biological activity. These functional groups can influence the compound's solubility, stability, and interaction with biological targets, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the potential of 8-Bromo-2-methylquinazoline in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent antitumor activity against several cancer cell lines. The mechanism of action involves inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT/mTOR pathway. This makes 8-Bromo-2-methylquinazoline a promising lead compound for the development of novel anticancer agents.

In addition to its antitumor properties, 8-Bromo-2-methylquinazoline has also shown antimicrobial activity against both Gram-positive and Gram-negative bacteria. A study published in the Journal of Antibiotics reported that this compound effectively inhibits the growth of multidrug-resistant bacterial strains, including methicillin-resistant 8-Bromo-2-methylquinazoline suggests its potential as a new class of antibiotics to combat drug-resistant infections.

The synthesis of 8-Bromo-2-methylquinazoline can be achieved through various routes, depending on the desired purity and scale. One common method involves the condensation of 2-amino-5-bromobenzonitrile with acetyl chloride in the presence of an acid catalyst. This reaction yields high yields of the desired product with good purity. Another approach involves the cyclization of 2-(5-bromobenzylideneamino)acetonitrile using an appropriate base, such as potassium tert-butoxide. These synthetic strategies provide flexibility in optimizing the production process for industrial-scale applications.

The physicochemical properties of 8-Bromo-2-methylquinazoline, including its solubility, stability, and partition coefficient (logP), are critical factors that influence its pharmacokinetic profile and bioavailability. Studies have shown that this compound exhibits moderate solubility in water and good stability under physiological conditions. The logP value indicates that it has favorable lipophilicity, which facilitates its absorption and distribution in biological systems.

To further explore the therapeutic potential of 8-Bromo-2-methylquinazoline, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have demonstrated that this compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings provide a strong foundation for advancing 8-Bromo-2-methylquinazoline into later stages of clinical development.

In conclusion, 8-Bromo-2-methylquinazoline (CAS No. 1780473-72-4) is a promising compound with diverse biological activities that make it an attractive candidate for drug discovery and development. Its antitumor and antimicrobial properties, coupled with favorable physicochemical characteristics, position it as a valuable lead molecule for addressing unmet medical needs in oncology and infectious diseases. Continued research and clinical evaluation will further elucidate its therapeutic potential and pave the way for its potential use as a novel therapeutic agent.